2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

• Molecular Formula: C8H15ClN2O
• Molecular Weight: 190.67 g/mol
• SMILES: CN1CCCC(C1)NC(=O)CCl
• InChI: InChI=1S/C8H15ClN2O/c1-11-4-2-3-7(6-11)10-8(12)5-9/h7H,2-6H2,1H3,(H,10,12)/t7-/m0/s1
• InChIKey: ICMGRFMVDDWZPG-ZETCQYMHSA-N

2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide (CAS 1354002-66-6) is a chiral small-molecule building block featuring a chloroacetamide electrophile tethered to an (S)-configured 1-methylpiperidine scaffold. It belongs to the broader class of piperidine acetamides, which are prevalent intermediates in medicinal chemistry, particularly for synthesizing central nervous system (CNS) agents and sigma receptor ligands.

2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide: Chiral Building Block for CNS-Targeted Synthesis

2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide (CAS 1354002-66-6) is a chiral small-molecule building block featuring a chloroacetamide electrophile tethered to an (S)-configured 1-methylpiperidine scaffold . It belongs to the broader class of piperidine acetamides, which are prevalent intermediates in medicinal chemistry, particularly for synthesizing central nervous system (CNS) agents and sigma receptor ligands [1]. The compound is commercially sourced from multiple global suppliers with reported purities of 97 %–98 % . However, published head-to-head biological or physicochemical comparisons between this specific enantiomer and its (R)-counterpart (CAS 1354002-92-8) or racemic mixture are currently absent from the open literature. Procurement decisions therefore rely primarily on the defined (S)-stereochemistry as a key differentiator for target-guided synthesis.

Chiral Purity Defined (S)-enantiomer for stereochemically controlled synthesis workflows

Sourcing Commercially available from multiple global suppliers; verify current stock due to potential volatility

Research Context Chiral building block suited for target-guided CNS agent and sigma receptor ligand synthesis

• [1] Zampieri, D. et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg. Med. Chem. Lett. 2018, 28, 3206–3209. View Source

Why Generic Substitution Fails for 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Interchanging 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide with its (R)-enantiomer or the racemate is not chemically equivalent when the objective is stereochemically defined target synthesis. The (S)-configuration at the piperidine 3-position imparts a specific three-dimensional orientation that can dictate the stereochemical outcome of downstream reactions, such as nucleophilic substitutions at the chloroacetyl group, and influence the binding affinity of final drug candidates to chiral biological targets . In contrast, the racemic mixture introduces a 50 % contamination with the opposite enantiomer, which can confound structure–activity relationship (SAR) studies and potentially reduce efficacy or alter selectivity profiles in chiral receptor environments [1]. Generic substitution therefore risks compromising both synthetic reproducibility and biological assay interpretability.

Target Compound

(S)-Enantiomer (CAS 1354002-66-6)

Potential Substitute

Racemic Mixture (CAS 90202-25-8)

A racemic mixture introduces 50% of the opposite (R)-enantiomer, which may confound stereochemical outcomes in asymmetric synthesis and alter chiral biological target interactions.

Target Compound

(S)-Enantiomer (CAS 1354002-66-6)

Potential Substitute

(R)-Enantiomer (CAS 1354002-92-8)

The (R)-enantiomer offers opposing three-dimensional orientation, which may not transfer directly and requires independent validation for SAR and receptor-binding studies.

• [1] Zampieri, D. et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg. Med. Chem. Lett. 2018, 28, 3206–3209. View Source

Quantitative Evidence Guide: Differentiation of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Enantiomeric Purity vs. Racemic Mixture: Commercial Supply Comparison

Commercially sourced 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide is offered as the single (S)-enantiomer with a reported purity of 97 %–98 % by chemical suppliers, contrasting with the racemic mixture (CAS 90202-25-8) which contains equal amounts of (R)- and (S)-enantiomers . No specific optical rotation data is publicly disclosed for either enantiomer by these vendors. This purity differential of ≥94 % excess of the desired (S)-enantiomer over the racemate is critical for applications requiring enantiopure building blocks .

Enantiomeric Purity vs. Racemate

Data to verify

(S)-enantiomer: 97–98% chemical purity. Racemate: 0% ee by definition. Estimated ≥94% excess of (S)-enantiomer based on vendor specs.

Supports enantiopure building block selection for asymmetric synthesis.

Precise enantiomeric excess not independently reported; vendor specification sheets only.

Evidence Dimension	Enantiomeric composition (approximate enantiomeric excess, ee)
Target Compound Data	97%–98% chemical purity (single (S)-enantiomer); ee not independently reported by vendors
Comparator Or Baseline	Racemic 2-Chloro-N-(1-methylpiperidin-3-yl)acetamide (CAS 90202-25-8); 0% ee by definition
Quantified Difference	Estimated ≥94% excess of (S)-enantiomer based on chemical purity; precise ee not publicly available
Conditions	Vendor product specification sheets (MolCore, Chemenu, Leyan); no independent analytical certificate of analysis accessible

Why This Matters

Researchers requiring enantiopure starting material for asymmetric synthesis or chiral SAR studies must select the (S)-enantiomer rather than the racemate to avoid introducing the opposite enantiomer, which would confound biological assay interpretation.

Chiral Scaffold for Piperidine-Based Sigma Receptor Ligand Synthesis

The (S)-1-methylpiperidin-3-yl scaffold is a recognized pharmacophoric element in sigma receptor (σR) ligand design. In a 2018 structure–activity relationship (SAR) study of piperidine-based alkylacetamide derivatives, two compounds from a series of 15 exhibited high-affinity σ2R binding (Ki = 4.6 nM – 23 nM) and remarkable σ1/σ2 selectivity ratios exceeding 350-fold [1][2]. While the specific compound 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide was not directly assayed in that study, it serves as a versatile chloroacetyl-bearing precursor for installing diverse amine substituents onto the chiral piperidine core, enabling rapid exploration of this SAR space [2].

Sigma Receptor Ligand SAR Context

Class-level inference

Structurally related piperidine alkylacetamides achieved σ2R Ki 4.6–23 nM and σ1/σ2 selectivity >350-fold. Precursor compound not directly assayed.

Supports use as a synthetic precursor for sigma receptor ligand SAR exploration.

Reported affinity and selectivity are for downstream analogs, not the chloroacetamide precursor itself.

Evidence Dimension	Sigma-2 receptor binding affinity (Ki) of structurally related piperidine alkylacetamides
Target Compound Data	Not directly measured; positioned as a synthetic precursor to analogs with demonstrated σ2R Ki values
Comparator Or Baseline	Lead compounds in Zampieri et al. (2018): σ2R Ki as low as 4.6 nM; selectivity ratio σ1/σ2 > 350-fold
Quantified Difference	Not quantifiable for the precursor itself; potential downstream compound affinity range: low nanomolar
Conditions	Guinea pig σ1 and rat σ2 receptor binding assays; data from Zampieri et al., Bioorg. Med. Chem. Lett. 2018

Why This Matters

Procurement of the enantiopure (S)-precursor enables systematic SAR exploration of piperidine-based sigma receptor ligands, a class with emerging therapeutic relevance in oncology and neurology.

• [1] Zampieri, D. et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg. Med. Chem. Lett. 2018, 28, 3206–3209. View Source
• [2] BindingDB Entry: BDBM50604968 (CHEMBL5190189). Affinity Data: Ki = 23 nM for sigma 2 receptor. View Source

Availability Comparison: (S)- vs. (R)-Enantiomer from Global Suppliers

Both the (S)-enantiomer (CAS 1354002-66-6) and the (R)-enantiomer (CAS 1354002-92-8) are commercially available from multiple Chinese and European chemical suppliers, often at comparable purity grades (97 %–98 %) . However, product discontinuation notices have been observed for the (S)-enantiomer from at least one European distributor (CymitQuimica), indicating potential supply volatility . No differential pricing or lead-time advantage has been quantitatively documented in publicly accessible sources.

Supplier Availability: (S) vs. (R)

Source review

(S)-enantiomer: Active at MolCore, Chemenu, Leyan; Discontinued at CymitQuimica. (R)-enantiomer maintains comparable active listings.

Procurement planning should account for potential supply volatility of the (S)-enantiomer.

Supplier catalog snapshot; subject to change without notice.

Evidence Dimension	Commercial availability status (active vs. discontinued)
Target Compound Data	Active listings: MolCore, Chemenu, Leyan, cnreagent.com. Discontinued: CymitQuimica (Ref. 10-F082641).
Comparator Or Baseline	(R)-enantiomer: Active listings: MolCore, Chemenu, Chem960. Discontinued: CymitQuimica (tentative).
Quantified Difference	One confirmed discontinuation for (S)-enantiomer; comparable number of active suppliers for both enantiomers
Conditions	Snapshot of supplier catalogs accessed via web search, accurate as of search date; subject to change

Why This Matters

Researchers planning multi-step synthetic campaigns should verify current stock availability and consider securing sufficient inventory of the (S)-enantiomer given observed discontinuation events that could delay project timelines.

Optimal Application Scenarios for 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Stereodefined Synthesis of Sigma-2 Receptor Ligands for Oncology Research

As a chiral alkylating agent, 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide is well-suited for the rapid assembly of focused compound libraries targeting sigma-2 receptors (TMEM97), which are implicated in cancer cell proliferation . The (S)-configured piperidine core can be elaborated with diverse amine nucleophiles to generate analogs for SAR studies, leveraging the high σ2R affinity (Ki ≤ 23 nM) and σ1/σ2 selectivity ratios (>350-fold) achieved by structurally related piperidine alkylacetamides [1].

Chiral Building Block for CNS-Penetrant Drug Candidates

The piperidine ring is the most common heterocycle in FDA-approved CNS drugs, and the defined (S)-stereochemistry at the 3-position of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide provides a critical chiral vector for constructing enantiopure drug candidates . The chloroacetyl group offers a reactive handle for late-stage diversification, enabling the introduction of pharmacophoric elements while preserving the chiral integrity of the piperidine scaffold.

Enantiopure Intermediate for Asymmetric Catalysis Methodology Development

The compound serves as a well-defined chiral substrate for developing or validating asymmetric synthetic methodologies, such as enantioselective nucleophilic substitutions or cross-coupling reactions at the chloroacetyl moiety . Its commercial availability in 97 %–98 % chemical purity facilitates reproducible method development and comparison of chiral catalyst performance.

Procurement-Stable Inventory for Multi-Step Medicinal Chemistry Campaigns

Given the observed product discontinuation risk for this specific (S)-enantiomer from at least one European supplier, research groups planning extended medicinal chemistry programs should proactively secure batch quantities from multiple verified vendors to ensure uninterrupted synthetic workflows .

Application

Selection Property

Validation Focus

Sigma-2 receptor ligand synthesis

Chiral piperidine scaffold with reactive chloroacetyl handle

Enantiomeric excess verification and downstream receptor-binding assay context

CNS-penetrant drug candidate assembly

(S)-stereochemistry at the piperidine 3-position

Stereochemical integrity during late-stage diversification

Asymmetric catalysis methodology development

Enantiopure substrate with a single electrophilic site

Reproducible chiral catalyst performance and method comparison

Multi-step medicinal chemistry campaigns

Commercial availability from multiple global suppliers

Proactive inventory management due to observed supplier discontinuation risk

• [1] Zampieri, D. et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg. Med. Chem. Lett. 2018, 28, 3206–3209. View Source